Cas no 1802005-04-4 (1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate)
1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
- MFCD30527899
- CS-0161776
- 1802005-04-4
- D83943
- 1-tert-Butyl2-ethyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
- Ethyl 1-boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
- 1-tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1,2-dicarboxylate
- BS-52024
- 1-O-tert-butyl 2-O-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1,2-dicarboxylate
- 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
-
- Inchi: 1S/C18H28BNO6/c1-9-23-14(21)13-10-12(11-20(13)15(22)24-16(2,3)4)19-25-17(5,6)18(7,8)26-19/h10-11H,9H2,1-8H3
- InChI Key: OTCMJBQDBKYNKK-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C(=O)OCC)N(C(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 365.2009678g/mol
- Monoisotopic Mass: 365.2009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A267951-50mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 50mg |
$50.0 | 2025-02-28 | |
| Ambeed | A267951-100mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 100mg |
$60.0 | 2025-02-28 | |
| Ambeed | A267951-250mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 250mg |
$109.0 | 2025-02-28 | |
| Ambeed | A267951-1g |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 1g |
$276.0 | 2025-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD751971-50mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 50mg |
¥563.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD751971-100mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 100mg |
¥900.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD751971-250mg |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 250mg |
¥1529.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD751971-1g |
1-tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 1g |
¥4126.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM629-200mg |
1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 200mg |
2124.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EM629-50mg |
1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate |
1802005-04-4 | 97% | 50mg |
849.0CNY | 2021-07-14 |
1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate
Introduction to 1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate (CAS No. 1802005-04-4)
1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate, with the CAS number 1802005-04-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the pyrrole derivatives family, which are well-known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its tert-butyl and ethyl substituents, as well as the presence of a tetramethyl-1,3,2-dioxaborolan-2-yl group, make it a versatile intermediate in synthetic chemistry and a promising candidate for further research and development.
The tetramethyl-1,3,2-dioxaborolan-2-yl moiety is particularly noteworthy as it introduces a boronic acid functionality, which is highly valuable in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis and has been extensively used in the construction of complex molecular architectures. The pyrrole-1,2-dicarboxylate core of the compound provides additional reactivity sites that can be exploited for further functionalization. These features collectively make 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate a valuable building block for the synthesis of novel pharmaceuticals and advanced materials.
In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Pyrrole derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, studies have shown that certain pyrrole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate aligns well with these trends. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its electronic properties and biological activity.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group necessitates careful handling to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this goal. These methods not only enhance efficiency but also minimize unwanted side products. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure and purity of the final product.
One of the most exciting applications of 1-Tert-butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,
1802005-04-4 (1-Tert-Butyl 2-ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate) Related Products
- 2251715-16-7(Methyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)
- 942070-38-4(1-tert-Butyl 2-methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate)
- 1198605-50-3(1,1-Dimethylethyl 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate)
- 1351379-23-1(Methyl 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)
- 1107645-07-7(1H-Pyrrole-1-carboxylic acid, 2-formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester)
- 1216665-39-2({1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid)
- 2377607-06-0(1-(tert-Butyl) 2-(4-methoxybenzyl) 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1,2-dicarboxylate)
- 2377606-67-0(N-BOC-2-(4-chlorobenzyloxycarbonyl)pyrrole-4-boronic acid pinacol ester)
- 1669415-62-6(Ethyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)